N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide

• Molecular Formula: C25H25F2N3O2
• Molecular Weight: 437.5 g/mol
• IUPAC Name: N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C25H25F2N3O2/c1-14-22(25(32)29-19-12-9-16(26)13-18(19)27)23(15-7-10-17(11-8-15)30(2)3)24-20(28-14)5-4-6-21(24)31/h7-13,23,28H,4-6H2,1-3H3,(H,29,32)
• InChI Key: VNBWKLGUGDUZCM-UHFFFAOYSA-N
• SMILES: CC1=C(C(C2=C(N1)CCCC2=O)C3=CC=C(C=C3)N(C)C)C(=O)NC4=C(C=C(C=C4)F)F

Description

N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide, also known as DFNQ, is a novel quinolinecarboxamide derivative that has recently gained attention in the scientific community due to its potential applications in various fields of research. This compound has been synthesized through various methods and has shown promising results in scientific research.

Mechanism of Action

N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide exerts its effects through the inhibition of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA double-strand breaks, which ultimately results in cell death. Additionally, N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been shown to activate the Nrf2/ARE pathway, which plays a crucial role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been shown to induce G2/M cell cycle arrest and apoptosis in cancer cells. It also exhibits neuroprotective effects by reducing oxidative stress-induced damage and enhancing the expression of antioxidant enzymes. N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has also been shown to inhibit the replication of the hepatitis C virus by targeting the NS5B polymerase.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has several advantages for use in lab experiments, including its high purity and potency. However, its limited solubility in water can make it difficult to use in aqueous solutions. Additionally, its mechanism of action may limit its use in certain experiments that require intact DNA.

Future Directions

N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has shown promising results in various fields of research, and there are several future directions for its use. One potential application is in the development of new cancer therapies, either as a standalone treatment or in combination with other drugs. Additionally, N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide may have potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Further studies are needed to fully understand the potential of N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide in these areas of research.

Synthesis Methods

N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide can be synthesized through various methods, including the reaction of 2,4-difluoroaniline with 4-dimethylaminobenzaldehyde in the presence of acetic acid, followed by the reaction with cyclohexanone in the presence of sodium hydroxide. This method has been reported to yield a high purity of N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide with a good yield.

Scientific Research Applications

N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been extensively studied for its potential applications in various fields of research, including cancer therapy, neuroprotection, and antiviral activity. Studies have shown that N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide exhibits potent cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has also been shown to protect neurons against oxidative stress-induced damage and inhibit the replication of the hepatitis C virus.